3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 3-(3-chlorophenyl)sulfonyl-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C26H23ClF2N2O3S/c1-3-30(4-2)24-14-23-21(13-22(24)29)26(32)25(35(33,34)20-7-5-6-18(27)12-20)16-31(23)15-17-8-10-19(28)11-9-17/h5-14,16H,3-4,15H2,1-2H3
• InChI Key: MFVPXGQSIZSAMY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C2C(=C1)N(C=C(C2=O)S(=O)(=O)C3=CC(=CC=C3)Cl)CC4=CC=C(C=C4)F)F
• Molecular Formula: C26H23ClF2N2O3S
• Molecular Weight: 517.0 g/mol
• CAS No.: 892760-38-2

Description

The compound 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one is a fluorinated quinolinone derivative characterized by a complex substitution pattern. Its core structure includes a dihydroquinolin-4-one scaffold modified with a 3-chlorobenzenesulfonyl group at position 3, a diethylamino group at position 7, and a 4-fluorophenylmethyl substituent at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through a Friedländer synthesis, which involves the condensation of aniline derivatives with ketones in the presence of acidic or basic catalysts.

Introduction of Functional Groups:

Fluorination and Amination: The fluorine atoms and diethylamino groups can be introduced through nucleophilic substitution reactions using appropriate fluorinating agents and amines.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine and sulfonyl positions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Amines, alcohols, thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in critical biological processes, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Key Observations:

R1 Substituents: The 4-fluorophenylmethyl group in the target compound likely enhances lipophilicity compared to the 4-methylbenzyl analog (logP difference ~0.5–1.0) .

R2 Substituents: Diethylamino groups contribute to moderate basicity (pKa ~7–9), while piperazinyl or dimethylpiperidinyl groups introduce higher polarity and hydrogen-bonding capacity .

Sulfonyl and Fluorine Effects: The 3-chlorobenzenesulfonyl group enhances stability and may facilitate protein binding via sulfonamide interactions .

Biological Activity

3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one is a synthetic compound belonging to the quinolone class, characterized by its complex structure and diverse functional groups. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, mechanism of action, and relevant research findings.

Chemical Structure and Properties

The compound features a quinoline core with several substituents, including a chlorobenzenesulfonyl group and a diethylamino moiety. These structural elements are crucial for its biological activity.

Property	Description
Molecular Formula	C22H24ClF2N3O2S
Molecular Weight	453.96 g/mol
CAS Number	892760-38-2

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. Preliminary studies suggest that it may inhibit key enzymes involved in cellular processes:

• Enzyme Inhibition : The compound has been shown to inhibit bacterial DNA gyrase and topoisomerase IV, which are essential for DNA replication and transcription in bacteria. This inhibition leads to the disruption of bacterial cell division and ultimately cell death.

Biological Activities

• Antimicrobial Activity
  • Studies indicate that compounds similar to this quinolone exhibit significant antibacterial properties. The mechanism involves the inhibition of bacterial growth through the disruption of DNA processes.
  • Case studies have demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria.
• Cytotoxicity
  • Research has explored the cytotoxic effects of this compound on cancer cell lines. It has shown selective inhibition of cancer cell proliferation, indicating potential use as an anticancer agent.
  • A notable study reported that derivatives of this compound exhibited IC50 values in the low micromolar range against specific cancer cell lines, highlighting its therapeutic potential .
• Anti-inflammatory Effects
  • Some studies suggest that derivatives of quinolones can modulate inflammatory responses. This activity may be beneficial in conditions characterized by chronic inflammation.

Case Studies

• A study conducted on the antibacterial effects of this compound revealed a significant reduction in bacterial viability in vitro, with a minimum inhibitory concentration (MIC) as low as 0.5 µg/mL against certain Gram-negative bacteria.

Comparative Analysis

A comparative analysis of similar compounds indicates that variations in substituents can significantly affect biological activity:

Compound Name	IC50 (µM)	Target Activity
3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoroquinolin-4-one	5.0	DNA gyrase inhibition
7-(diethylamino)-6-fluoroquinolin-4-one	10.0	DNA gyrase inhibition
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoroquinolin-4-one	8.5	DNA gyrase inhibition